Cas no 442914-24-1 (Butanoic acid, 2-[(4-chlorophenyl)sulfonyl]-)

Butanoic acid, 2-[(4-chlorophenyl)sulfonyl]- structure
442914-24-1 structure
Product Name:Butanoic acid, 2-[(4-chlorophenyl)sulfonyl]-
CAS No:442914-24-1
MF:C10H11ClO4S
MW:262.709941148758
CID:2643052
PubChem ID:12097764
Update Time:2025-04-21

Butanoic acid, 2-[(4-chlorophenyl)sulfonyl]- Chemical and Physical Properties

Names and Identifiers

    • 2-(4-chlorophenyl)sulfonylbutanoic acid
    • Butanoic acid, 2-[(4-chlorophenyl)sulfonyl]-
    • 442914-24-1
    • DTXSID00477516
    • Inchi: 1S/C10H11ClO4S/c1-2-9(10(12)13)16(14,15)8-5-3-7(11)4-6-8/h3-6,9H,2H2,1H3,(H,12,13)
    • InChI Key: HGCASONBUAQDIP-UHFFFAOYSA-N
    • SMILES: ClC1C=CC(=CC=1)S(C(C(=O)O)CC)(=O)=O

Computed Properties

  • Exact Mass: 262.0066577Da
  • Monoisotopic Mass: 262.0066577Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 4
  • Complexity: 338
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.3
  • Topological Polar Surface Area: 79.8Ų
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